Cas no 51824-95-4 (Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-)

• Product Name: Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-
• CAS No: 51824-95-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1574368
• PubChem ID: 3754428
• Update Time: 2025-06-20

Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-
• 4-(3-Methyl-1H-1,2,4-triazol-5-yl)phenol
• AKOS005142476
• 4-(5-Methyl-1H-1,2,4-triazol-3-yl)phenol
• 4-(5-methyl-1 h -1,2,4-triazol-3-yl)phenol
• DB-152537
• SCHEMBL2646951
• 51824-95-4

• Inchi： 1S/C9H9N3O/c1-6-10-9(12-11-6)7-2-4-8(13)5-3-7/h2-5,13H,1H3,(H,10,11,12)
• InChI Key： XQSTZXAEFJMZSY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=NNC(C)=N1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.8

Additional information on Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-

Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- (CAS No. 51824-95-4): An Overview

Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- (CAS No. 51824-95-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(5-methyl-1H-1,2,4-triazol-3-yl)phenol, has garnered considerable attention due to its potential applications in various therapeutic areas. The compound's unique structure and chemical properties make it a valuable candidate for drug development and other biomedical applications.

The chemical structure of Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- consists of a phenolic ring substituted with a 5-methyl-1H-1,2,4-triazole moiety at the para position. This configuration imparts specific pharmacological properties that are of interest to researchers. The triazole ring is known for its biological activity and has been widely used in the design of antifungal and antiviral agents. The phenolic group, on the other hand, is often associated with antioxidant and anti-inflammatory effects.

Recent studies have highlighted the potential of Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- in various therapeutic applications. One notable area of research is its use as an antifungal agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound effectively reduces inflammation in vitro and in animal models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The antioxidant properties of Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- have also been investigated. A study published in the Biochemical Pharmacology journal reported that this compound exhibits strong antioxidant activity by scavenging free radicals and preventing oxidative damage to cellular components. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- has been studied to assess its suitability for drug development. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability. It also shows low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-yl)- in various therapeutic indications. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, Phenol, 4-(5-methyl-1H-1,2,4-triazol-3-y)- (CAS No. 51824-95-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in the treatment of various diseases.